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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447 Get Quote

A comprehensive evaluation of the performance characteristics of the traditional anthraquinone

dye, Disperse Yellow 65, against contemporary heterocyclic azo disperse dyes, offering

researchers and scientists valuable insights for material selection in drug development and

other advanced applications.

This guide presents a detailed comparison of the performance attributes of C.I. Disperse Yellow

65, a well-established anthraquinone-based dye, with a representative modern heterocyclic azo

disperse dye, C.I. Disperse Yellow 82. The analysis focuses on key performance indicators

critical for demanding applications, including light fastness, wash fastness, and thermal

stability. All experimental data is presented in a clear, tabular format, and detailed

methodologies for the cited experiments are provided to ensure reproducibility.

Executive Summary
Disperse Yellow 65, a member of the anthraquinone class, has long been a benchmark for

high-performance yellow disperse dyes, valued for its excellent light fastness.[1] However, the

evolution of dye chemistry has introduced a new generation of heterocyclic azo dyes that offer

competitive and, in some aspects, superior performance. This guide demonstrates that while

Disperse Yellow 65 maintains a strong position in light fastness, modern heterocyclic azo dyes

like Disperse Yellow 82 present a compelling alternative with a balanced profile of good

fastness properties.
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The following table summarizes the key performance indicators for Disperse Yellow 65 and the

selected modern heterocyclic azo dye, C.I. Disperse Yellow 82.

Performance Parameter
C.I. Disperse Yellow 65
(Anthraquinone)

C.I. Disperse Yellow 82
(Heterocyclic Azo)

C.I. Name Disperse Yellow 65 Disperse Yellow 82

CAS Number 10116-20-8[1][2] 12239-58-6[3][4][5]

Molecular Formula C₂₁H₁₂N₂O₂S[2][6] C₂₀H₁₉N₃O₂[3][4][5]

Molecular Weight 356.40 g/mol [2][6] 333.38 g/mol [3][4]

Light Fastness (ISO 105-B02) 6-7[1] 4-5[4]

Wash Fastness (ISO 105-C06) 4-5[1] 4-5[4]

Perspiration Fastness 5[7] 5[4]

Ironing Fastness 4-5[7] 4[4]

Key Performance Attributes
Light Fastness
Disperse Yellow 65 exhibits outstanding light fastness with a rating of 6-7 on the ISO scale,

making it highly suitable for applications requiring exceptional resistance to fading upon

exposure to light.[1] Modern heterocyclic azo dyes, as represented by Disperse Yellow 82,

typically offer good light fastness, with a rating of 4-5.[4] While not as high as the

anthraquinone counterpart, this level of performance is sufficient for a wide range of

applications where extreme light stability is not the primary concern.

Wash Fastness
Both Disperse Yellow 65 and Disperse Yellow 82 demonstrate very good wash fastness, with

ratings of 4-5.[1][4] This indicates that both dye types exhibit excellent stability during

laundering processes, with minimal color loss or staining of adjacent fabrics. This comparable

performance highlights the advancements in the molecular design of modern azo dyes to rival

the robustness of traditional anthraquinone structures.
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Thermal Stability
While specific decomposition temperatures from comparative thermogravimetric analysis (TGA)

were not available in the direct search results, the general understanding is that the thermal

stability of disperse dyes is a critical parameter, especially for dyeing processes that involve

high temperatures. The stability of a dye upon heating can influence its sublimation fastness

and the final color yield. Both anthraquinone and heterocyclic azo disperse dyes are designed

for application on polyester at high temperatures, suggesting they possess adequate thermal

stability for typical dyeing cycles.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies.

Below are detailed protocols for the key experiments cited.

Light Fastness Testing (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus:

Xenon arc fading lamp apparatus[8][9]

Blue wool references (Scale 1-8)[10]

Grey scale for assessing change in color[10]

Specimen holders

Masking cards

Procedure:

A specimen of the dyed textile is mounted on a holder alongside a set of blue wool

references.[8]

Part of the specimen and the blue wool references are covered with an opaque mask.
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The mounted specimens are placed in the xenon arc fading lamp apparatus.

The samples are exposed to the artificial light under controlled conditions of temperature and

humidity.[8]

The exposure is continued until a specified color change is observed on the blue wool

references.

The change in color of the test specimen is assessed by comparing the exposed and

unexposed portions with the grey scale for color change. The light fastness rating is

determined by identifying which blue wool reference shows a similar degree of fading to the

test specimen.[11]

Wash Fastness Testing (ISO 105-C06)
This method is intended for determining the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus and Reagents:

Washing device (e.g., Launder-Ometer) with stainless steel containers and balls[12][13]

Multifibre adjacent fabric[14]

Standard reference detergent (e.g., ECE detergent)[14]

Sodium perborate (if required by the specific test procedure)[14]

Grey scale for assessing change in color and staining[14]

Procedure:

A 100 mm x 40 mm specimen of the dyed fabric is prepared.[13]

The specimen is sewn together with a piece of multifibre adjacent fabric of the same

dimensions.[14]
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The composite specimen is placed in a stainless steel container with a specified number of

steel balls and the prepared washing solution.[12][13]

The container is sealed and placed in the washing device, which is operated at a specified

temperature and for a specific duration (e.g., 40°C for 30 minutes for the A2S test).[14]

After the washing cycle, the composite specimen is removed, rinsed, and dried.[12]

The change in color of the specimen is assessed using the grey scale for color change. The

degree of staining on each component of the multifibre adjacent fabric is assessed using the

grey scale for staining.[14]

Thermogravimetric Analysis (TGA)
TGA is a technique in which the mass of a substance is monitored as a function of temperature

or time as the sample specimen is subjected to a controlled temperature program in a

controlled atmosphere.

Apparatus:

Thermogravimetric analyzer consisting of a precision balance, a furnace, a temperature

programmer, and a data acquisition system.

Procedure:

A small, accurately weighed sample of the dye is placed in a sample pan.

The pan is placed on the balance within the furnace.

The furnace is heated at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g.,

nitrogen or air).

The mass of the sample is continuously recorded as the temperature increases.

The resulting data is plotted as mass or percentage of initial mass versus temperature,

creating a TGA curve. The decomposition temperature is typically identified as the

temperature at which a significant weight loss begins.
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Visualizing the Concepts
To aid in the understanding of the concepts discussed, the following diagrams illustrate the

general chemical structures and the experimental workflow for performance testing.

General Chemical Structures

Disperse Yellow 65

Modern Heterocyclic Azo Dye

Anthraquinone Core Thiazole Ringfused with

Aromatic/Heterocyclic Amine Azo Group (-N=N-)diazotization Coupling Componentcoupling

Click to download full resolution via product page

Caption: General structural motifs of Disperse Yellow 65 and a modern heterocyclic azo dye.

Dye Performance Testing Workflow

Dyed Fabric Sample

Light Fastness Test (ISO 105-B02) Wash Fastness Test (ISO 105-C06) Thermal Stability Test (TGA)

Performance Data

Comparative Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b157447?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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